Cas no 119647-69-7 (Ethyl 4-acetyl-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 4-acetyl-1H-pyrrole-2-carboxylate
• CAS No: 119647-69-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD09263957
• CID: 1101365
• PubChem ID: 15266295
• Update Time: 2025-04-20

Ethyl 4-acetyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-1H-Pyrrole-2-carboxylic acid ethyl ester
• ethyl 4-acetyl-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 4-acetyl-, ethyl ester
• Ethyl 4-acetylpyrrole-2-carboxylate
• PHZSCVNFRGWVRI-UHFFFAOYSA-N
• AB50260
• AK601316
• SCHEMBL4674699
• MFCD09263957
• A907533
• DS-19701
• 119647-69-7
• AKOS006228653
• DB-171318
• DTXSID70570689
• CS-0095281
• ETHYL4-ACETYL-1H-PYRROLE-2-CARBOXYLATE
• C71663
• Ethyl 4-acetyl-1H-pyrrole-2-carboxylate

• MDL： MFCD09263957
• Inchi： 1S/C9H11NO3/c1-3-13-9(12)8-4-7(5-10-8)6(2)11/h4-5,10H,3H2,1-2H3
• InChI Key： PHZSCVNFRGWVRI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C(C)=O)=CN1)=O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.2

Experimental Properties

• Boiling Point: 348.6±27.0°C at 760 mmHg

Ethyl 4-acetyl-1H-pyrrole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones